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Compound of Interest

Compound Name: Taikuguasin D aglycon

Cat. No.: B15291291

Preliminary Note for Researchers, Scientists, and Drug Development Professionals:

This document aims to provide a comprehensive technical guide on the physicochemical
properties of Taikuguasin D aglycon. However, a thorough search of available scientific
literature and chemical databases has revealed that while a compound named Taikuguasin D
with the CAS number 1627163-80-7 is listed by some chemical suppliers, no peer-reviewed
scientific publication detailing its isolation, structure elucidation, or physicochemical properties
is publicly accessible at this time.

Taikuguasin D is identified as a dimeric Lythraceae alkaloid isolated from the plant
Lagerstroemia subcostata. The term "aglycon" is typically used to denote the non-sugar portion
of a glycoside. As Taikuguasin D is an alkaloid, it is not expected to be a glycoside, and
therefore the term "aglycon” may be a misnomer, likely referring to the core alkaloidal scaffold.

Without the definitive chemical structure of Taikuguasin D, a detailed analysis of its
physicochemical properties and the generation of related experimental protocols and diagrams
are not possible. The information that could be retrieved is presented below.

General Information
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Property Information

Compound Name Taikuguasin D

CAS Number 1627163-80-7

Compound Type Dimeric Lythraceae Alkaloid
Natural Source Lagerstroemia subcostata

Structural Information

A definitive, peer-reviewed chemical structure for Taikuguasin D is not available in the public
domain. One chemical supplier provides a SMILES (Simplified Molecular Input Line Entry
System) string, but this information could not be independently verified and is therefore not
presented here to avoid the dissemination of potentially inaccurate data. The determination of
the physicochemical properties is entirely dependent on the confirmed molecular structure.

Physicochemical Data

Due to the absence of the chemical structure, no quantitative physicochemical data for
Taikuguasin D or its core structure ("aglycon") can be provided. This includes, but is not limited

to:

e Molecular Formula
e Molecular Weight
» Melting Point

e Boiling Point

e Solubility

e pKa

e LogP

e Spectroscopic Data (NMR, IR, MS)
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Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Taikuguasin D are not
available. However, based on general methods for the phytochemical analysis of
Lagerstroemia species, the following workflow can be inferred.

General Workflow for Isolation and Characterization of
Alkaloids from Lagerstroemia species
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Caption: Generalized workflow for the isolation and characterization of alkaloids.

Signaling Pathways and Biological Activity
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There is no information available in the scientific literature regarding any signaling pathways
modulated by Taikuguasin D or its potential biological activities.

Conclusion and Future Outlook

A comprehensive technical guide on the physicochemical properties of Taikuguasin D
aglycon cannot be completed at this time due to the lack of fundamental structural information
in publicly accessible scientific literature. The CAS number exists, suggesting the compound
has been identified, but the primary research publication detailing this discovery is not
available.

For researchers, scientists, and drug development professionals interested in this compound,
the following steps are recommended:

o Locate the Primary Publication: A targeted search for the original scientific paper that reports
the isolation and structure elucidation of Taikuguasin D is paramount. This publication would
be the definitive source of its chemical structure and initial physicochemical characterization.

e De Novo Characterization: If the primary literature cannot be located, obtaining a sample of
Taikuguasin D from a commercial supplier and performing de novo structure elucidation and
physicochemical characterization would be necessary.

This document will be updated as soon as reliable, peer-reviewed information on Taikuguasin D
becomes available.

¢ To cite this document: BenchChem. [Physicochemical Properties of Taikuguasin D Aglycon: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15291291#physicochemical-properties-of-
taikuguasin-d-aglycon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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